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Compound of Interest

Compound Name: Freselestat quarterhydrate

Cat. No.: B15575336 Get Quote

Application Notes and Protocols for Freselestat
Quarterhydrate
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation of Freselestat
quarterhydrate stock solutions for research purposes. Freselestat is a potent and selective

inhibitor of neutrophil elastase, making it a valuable tool for studying inflammatory processes

and related diseases.

Quantitative Data Summary
The following table summarizes the key quantitative data for Freselestat quarterhydrate.
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Property Value Citation

Molecular Weight 457.03 g/mol [1]

Molecular Formula C₂₃H₂₈N₆O₄·1/4H₂O [1]

Appearance White to off-white solid

Purity ≥99.0% [1]

Ki for Neutrophil Elastase 12.2 nM [1][2][3]

Solubility in DMSO 40 mg/mL (87.52 mM)

Solubility in Water < 0.1 mg/mL (insoluble)

Powder Storage -20°C for 3 years [1]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month

Mechanism of Action
Freselestat is a potent and orally active inhibitor of neutrophil elastase.[1] It exhibits high

selectivity for neutrophil elastase over other proteases such as trypsin, proteinase 3, and

thrombin.[4] By inhibiting neutrophil elastase, Freselestat reduces the production of

inflammatory mediators like interleukin 8 and the formation of the complement membrane

attack complex (C5b-9).[5] This anti-inflammatory activity makes it a subject of investigation for

conditions like acute lung injury and chronic obstructive pulmonary disease (COPD).[5][6][7]
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Caption: Mechanism of action of Freselestat.
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Freselestat quarterhydrate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Ultrasonic bath

Pipettes and sterile pipette tips

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Freselestat
quarterhydrate in DMSO. For other concentrations, the required volume of DMSO can be

adjusted according to the table below.

Preparation Table for Freselestat Stock Solutions:

Target Concentration Mass of Freselestat Volume of DMSO

1 mM 1 mg 2.1880 mL

5 mM 1 mg 0.4376 mL

10 mM 1 mg 0.2188 mL

1 mM 5 mg 10.9402 mL

5 mM 5 mg 2.1880 mL

10 mM 5 mg 1.0940 mL

1 mM 10 mg 21.8804 mL

5 mM 10 mg 4.3761 mL

10 mM 10 mg 2.1880 mL

Step-by-Step Procedure:
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Equilibration: Allow the Freselestat quarterhydrate powder vial to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Freselestat powder using a calibrated

analytical balance.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. To achieve a 40

mg/mL concentration, ultrasonic treatment is recommended to aid dissolution.[8] For

preparing stock solutions as per the table, ensure thorough mixing.

Vortexing: Vortex the solution until the powder is completely dissolved.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or vials. This prevents repeated freeze-thaw cycles which can lead to

product degradation.[8]

Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[8]
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Caption: Workflow for preparing Freselestat stock solution.
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Safety and Handling
Freselestat quarterhydrate is for research use only and is not for human or veterinary use.

Standard laboratory safety precautions should be followed. This includes wearing personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses. Handle the

compound in a well-ventilated area. For detailed safety information, refer to the Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15575336?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

